An In-depth Technical Guide to the Laboratory-Scale Synthesis of Disperse Yellow 39
An In-depth Technical Guide to the Laboratory-Scale Synthesis of Disperse Yellow 39
Abstract: This technical guide provides a comprehensive overview of the synthesis of C.I. Disperse Yellow 39 (CAS 12236-29-2) for research and development purposes. Disperse Yellow 39 is a methine-class dye, not an azo dye, and its synthesis is achieved via a Knoevenagel condensation reaction.[1][2] This document outlines the chemical principles, a detailed experimental protocol, and relevant characterization data. The intended audience includes researchers in medicinal chemistry, materials science, and drug development who require a practical guide for preparing this compound on a laboratory scale. All quantitative data is presented in structured tables, and key processes are visualized using logical diagrams.
Introduction and Chemical Properties
Disperse Yellow 39 is a bright yellow organic dye primarily used for coloring synthetic fibers such as polyester, polyamide, and acetate.[2] Its chemical structure is based on a (dimethylamino)benzylidene-indolinone core, which classifies it as a methine dye.[2] The synthesis route is a base-catalyzed Knoevenagel condensation between isatin (1H-indole-2,3-dione) and 4-(dimethylamino)benzaldehyde.[3][4] This reaction involves the nucleophilic addition of an active hydrogen compound (from the C3 position of the isatin ring) to a carbonyl group, followed by a dehydration step to form a C=C double bond.[5][6]
The following table summarizes the key chemical and physical properties of Disperse Yellow 39.
| Property | Value | Reference(s) |
| IUPAC Name | 2-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-3-one | [] |
| Synonyms | C.I. 480095, Dispersol Fast Yellow GR | [] |
| CAS Number | 12236-29-2 | [2][] |
| Molecular Formula | C₁₇H₁₆N₂O | [] |
| Molecular Weight | 264.32 g/mol | [2][] |
| Appearance | Yellow to orange powder | |
| Melting Point | 232-234 °C | [] |
| Solubility | Insoluble in water; Slightly soluble in Dichloromethane, Methanol; Very slightly soluble in Ethanol. | [] |
Synthesis Pathway and Mechanism
The synthesis of Disperse Yellow 39 is a straightforward, single-step condensation reaction. The process begins with the activation of isatin, which possesses an acidic methylene group at the C3 position flanked by two carbonyl groups. In the presence of a base catalyst (e.g., piperidine), this position is deprotonated to form a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of 4-(dimethylamino)benzaldehyde. The resulting aldol-type intermediate subsequently undergoes dehydration (elimination of a water molecule) to yield the final, stable, conjugated product, Disperse Yellow 39.
The overall experimental workflow is depicted below.
Caption: Figure 1. Experimental Workflow for Disperse Yellow 39 Synthesis.
The chemical mechanism for the base-catalyzed Knoevenagel condensation is detailed in the following diagram.
Caption: Figure 2. Reaction Mechanism of Disperse Yellow 39 Synthesis.
Experimental Protocol
The following is a representative procedure for the synthesis of Disperse Yellow 39, adapted from established Knoevenagel condensation methodologies involving isatin and aromatic aldehydes.[3][8][9]
Materials and Reagents:
-
Isatin (1.0 eq)
-
4-(Dimethylamino)benzaldehyde (1.0 eq)
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Piperidine (catalytic amount, ~0.1 eq)
-
Ethanol (solvent)
-
Deionized Water
Procedure:
-
Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stir bar.
-
Dissolution: To the flask, add isatin (1.0 eq) and 4-(dimethylamino)benzaldehyde (1.0 eq). Add a sufficient volume of ethanol to dissolve the reactants upon gentle heating.
-
Catalyst Addition: Add a catalytic amount of piperidine (~0.1 eq) to the mixture.
-
Reaction: Heat the mixture to reflux (~78 °C for ethanol) and maintain stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC). A color change to a deep yellow/orange is typically observed as the product forms. The reaction is generally complete within 1-3 hours.[3][9]
-
Precipitation and Isolation: After the reaction is complete, remove the heat source and allow the flask to cool to room temperature. Further cooling in an ice bath will promote the precipitation of the product.
-
Filtration: Collect the solid yellow precipitate by vacuum filtration through a Büchner funnel.
-
Washing: Wash the filter cake sequentially with cold ethanol and then with deionized water to remove unreacted starting materials and the catalyst.
-
Drying: Dry the product in a vacuum oven at 50-60 °C to a constant weight.[10]
Quantitative Data and Characterization
While specific yield data for this exact transformation was not found in the cited literature, similar Knoevenagel condensations report high to excellent yields.[1][8] The purity of the synthesized product can be assessed by its melting point and chromatographic techniques (TLC, HPLC).
| Parameter | Typical Value / Method | Reference(s) |
| Molar Ratio | Isatin : Aldehyde (1:1) | [3][8] |
| Catalyst | Piperidine, DBU, Piperidinium Acetate | [3][8][9] |
| Solvent | Ethanol, Water, or Solvent-free | [3][9][11] |
| Temperature | Room Temperature to 100 °C | [3][8] |
| Reaction Time | 30 minutes - 4 hours | [3][8] |
| Expected Yield | >80% (based on analogous reactions) | [1][8] |
| Characterization | Melting Point, FT-IR, ¹H NMR, ¹³C NMR, Mass Spectrometry | [1][3][12] |
Expected Characterization Results:
-
Melting Point: A sharp melting point around 232-234 °C indicates high purity.[]
-
FT-IR (cm⁻¹): Expect disappearance of the aldehyde C-H stretch (~2700-2800 cm⁻¹) and a shift in carbonyl frequencies. Key peaks would include N-H stretching (~3200-3400 cm⁻¹), C=O stretching (~1650-1700 cm⁻¹), and C=C stretching of the newly formed double bond and aromatic rings.
-
¹H NMR: Expect signals corresponding to the aromatic protons on both ring systems and the N,N-dimethyl protons (singlet, ~3.0 ppm). The vinyl proton of the methine bridge will appear as a singlet in the aromatic region. The N-H proton of the indole ring will appear as a broad singlet.
-
Mass Spectrometry: The molecular ion peak (M+) should be observed at m/z ≈ 264.13.
Safety Precautions
Standard laboratory safety procedures should be followed.
-
Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and gloves.
-
Handle all chemicals in a well-ventilated fume hood.
-
Disperse Yellow 39 powder may be irritating to the skin, eyes, and respiratory system. Avoid direct contact and inhalation of dust.
-
Piperidine is a toxic and flammable liquid. Handle with care.
-
Consult the Safety Data Sheet (SDS) for all reagents before use.
References
- 1. mdpi.com [mdpi.com]
- 2. worlddyevariety.com [worlddyevariety.com]
- 3. nopr.niscpr.res.in [nopr.niscpr.res.in]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
- 6. Isatin and its derivatives: a survey of recent syntheses, reactions, and applications - PMC [pmc.ncbi.nlm.nih.gov]
- 8. asianpubs.org [asianpubs.org]
- 9. pure.tue.nl [pure.tue.nl]
- 10. US4198516A - Isatin-derived dispersed dyes - Google Patents [patents.google.com]
- 11. researchgate.net [researchgate.net]
- 12. Multicomponent synthesis of 3-(1H-indol-3-yl)-2-phenyl-1H-benzo[f]indole-4,9-dione derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
